Cas no 959795-60-9 (2-Chloro-7-(pentan-3-yl)-5H-pyrrolo[2,3-d]pyrimidin-6(7H)-one)

• Product Name: 2-Chloro-7-(pentan-3-yl)-5H-pyrrolo[2,3-d]pyrimidin-6(7H)-one
• CAS No: 959795-60-9
• MF: C₁₁H₁₄ClN₃O
• MW: 239.701361179352
• CID: 1095007
• PubChem ID: 58015783
• Update Time: 2025-10-28

2-Chloro-7-(pentan-3-yl)-5H-pyrrolo[2,3-d]pyrimidin-6(7H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-7-(pentan-3-yl)-5H-pyrrolo[2,3-d]pyrimidin-6(7H)-one
• 2-chloro-7-pentan-3-yl-5H-pyrrolo[2,3-d]pyrimidin-6-one
• 2-Chloro-7-(1-ethyl-propyl)-5,7-dihydro-pyrrolo[2,3-d]pyrimidin-6-one
• 959795-60-9
• 2-chloro-7-(pentan-3-yl)-5,7-dihydro-6H-pyrrolo[2,3-d]pyrimidin-6-one
• MKDZXFUXPZTKFF-UHFFFAOYSA-N
• SCHEMBL4189963

• Inchi： 1S/C11H14ClN3O/c1-3-8(4-2)15-9(16)5-7-6-13-11(12)14-10(7)15/h6,8H,3-5H2,1-2H3
• InChI Key： MKDZXFUXPZTKFF-UHFFFAOYSA-N
• SMILES： ClC1=NC=C2CC(N(C2=N1)C(CC)CC)=O

Computed Properties

• Exact Mass: 239.0825398g/mol
• Monoisotopic Mass: 239.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.1Ų

Additional information on 2-Chloro-7-(pentan-3-yl)-5H-pyrrolo[2,3-d]pyrimidin-6(7H)-one

2-Chloro-7-(pentan-3-yl)-5H-pyrrolo[2,3-d]pyrimidin-6(7H)-one: A Comprehensive Overview

The compound 2-Chloro-7-(pentan-3-yl)-5H-pyrrolo[2,3-d]pyrimidin-6(7H)-one (CAS No. 959795-60-9) is a fascinating molecule with significant potential in the field of drug discovery and chemical synthesis. This compound belongs to the class of pyrrolopyrimidinones, which are known for their unique structural features and diverse biological activities. The pyrrolo[2,3-d]pyrimidine core of this molecule is a bicyclic system that has garnered considerable attention due to its ability to interact with various biological targets, including kinases and other enzymes.

Recent studies have highlighted the importance of chlorinated pyrrolopyrimidinones in medicinal chemistry. The presence of the chlorine substituent at position 2 of the pyrrolopyrimidine ring introduces electronic and steric effects that can modulate the molecule's pharmacokinetic properties and bioavailability. Additionally, the pentan-3-yl group attached at position 7 adds bulk to the molecule, potentially enhancing its solubility and stability. These structural features make 2-Chloro-7-(pentan-3-yl)-5H-pyrrolo[2,3-d]pyrimidin-6(7H)-one a promising candidate for further exploration in therapeutic applications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrrolopyrimidine skeleton. Researchers have employed various strategies, including cyclization reactions and coupling techniques, to construct this complex structure. For instance, a recent study reported the use of a tandem cyclization approach to form the pyrrolo[2,3-d]pyrimidine ring system, followed by selective chlorination and alkylation steps to introduce the desired substituents. These methods not only demonstrate the versatility of modern synthetic techniques but also pave the way for the scalable production of this compound.

From a biological standpoint, 2-Chloro-7-(pentan-3-yl)-5H-pyrrolo[2,3-d]pyrimidin-6(7H)-one has shown intriguing activity in preclinical models. In vitro assays have revealed its potential as an inhibitor of certain protein kinases, which are key players in various pathological processes such as cancer and inflammation. Furthermore, preliminary pharmacokinetic studies suggest that this compound exhibits favorable absorption and distribution profiles, making it a strong candidate for further in vivo testing.

The structural flexibility of this molecule also allows for extensive modification to optimize its therapeutic potential. For example, researchers have explored substituent effects on the pyrrolopyrimidine ring to enhance binding affinity and selectivity towards specific targets. These efforts have led to the identification of analogs with improved potency and reduced off-target effects, underscoring the importance of systematic structure-activity relationship (SAR) studies in drug design.

In conclusion, 2-Chloro-7-(pentan-3-yl)-5H-pyrrolo[2,3-d]pyrimidin-6(7H)-one represents a compelling example of how advanced synthetic methods and biological insights can converge to create innovative chemical entities with therapeutic potential. As research in this area continues to evolve, this compound is likely to play a pivotal role in shaping future drug discovery efforts.